Cas no 1797811-68-7 (3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadi azol-2-yl}oxy)benzonitrile)

3-Methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile is a heterocyclic compound featuring a fused imidazo[2,1-b][1,3,4]thiadiazole core linked to a methoxy-substituted benzonitrile moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of both electron-donating (methoxy) and electron-withdrawing (cyano) groups enhances its reactivity in cross-coupling and nucleophilic substitution reactions. Its fused heterocyclic system contributes to potential bioactivity, particularly in the development of antimicrobial or antitumor agents. The compound's stability and synthetic versatility further support its utility in structure-activity relationship (SAR) studies and the design of novel bioactive molecules.

3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadi
azol-2-yl}oxy)benzonitrile structure

1797811-68-7 structure

Product Name:3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadi azol-2-yl}oxy)benzonitrile

CAS No:1797811-68-7

MF:C₁₃H₁₀N₄O₂S

MW:286.309100627899

CID:5561508

Update Time:2025-06-12

3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadi azol-2-yl}oxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadi azol-2-yl}oxy)benzonitrile
- Inchi： 1S/C13H10N4O2S/c1-8-7-17-12(15-8)20-13(16-17)19-10-4-3-9(6-14)5-11(10)18-2/h3-5,7H,1-2H3
- InChI Key： JVUKPQKTIHONGV-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC=C(OC2SC3=NC(C)=CN3N=2)C(OC)=C1

3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadi azol-2-yl}oxy)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37313450-0.05g	3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile	1797811-68-7	95%	0.05g	$678.0	2023-07-07
Enamine	EN300-37313450-0.1g	3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile	1797811-68-7	95%	0.1g	$817.0	2023-07-07
Aaron	AR027WHD-50mg	3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile	1797811-68-7	95%	50mg	$958.00	2023-12-15
Aaron	AR027WHD-100mg	3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile	1797811-68-7	95%	100mg	$1149.00	2023-12-15
1PlusChem	1P027W91-50mg	3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile	1797811-68-7	95%	50mg	$900.00	2024-06-18
1PlusChem	1P027W91-100mg	3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile	1797811-68-7	95%	100mg	$1072.00	2024-06-18

3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadi azol-2-yl}oxy)benzonitrile Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Enabling stable MnO2 matrix for aqueous zinc-ion battery cathodes†

Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
3. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
4. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
5. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026

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Additional information on 3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadi azol-2-yl}oxy)benzonitrile

Comprehensive Overview of 3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile (CAS No. 1797811-68-7)

3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile (CAS No. 1797811-68-7) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular framework. The compound features a imidazo[2,1-b][1,3,4]thiadiazole core, which is known for its diverse biological activities, coupled with a methoxybenzonitrile moiety that enhances its physicochemical properties. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for novel heterocyclic compounds like 3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile has surged, driven by the need for innovative solutions in precision medicine and sustainable agriculture. Its CAS No. 1797811-68-7 serves as a critical identifier in chemical databases, facilitating global collaboration among scientists. The compound’s structure-activity relationship (SAR) is a focal point for computational chemists leveraging AI-driven molecular modeling, a hot topic in cheminformatics communities. This aligns with frequent search queries such as "new heterocyclic compounds for drug development" or "thiadiazole derivatives in agrochemistry."

Synthetic routes to 3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile often involve multi-step reactions, including cyclization and etherification strategies, which are optimized for yield and scalability. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a recurring concern among researchers searching for "how to validate synthetic compounds" or "analytical methods for heterocycles." The compound’s logP and solubility profiles further make it a candidate for formulation studies, addressing trending questions about bioavailability enhancement.

Beyond pharmaceuticals, 3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile is explored in material science, particularly in designing organic semiconductors due to its conjugated system. This interdisciplinary appeal resonates with searches like "thiadiazole applications in electronics" or "small molecules for optoelectronics." Environmental considerations also arise, with studies focusing on its biodegradation pathways, a niche yet growing area in green chemistry discussions.

In summary, CAS No. 1797811-68-7 represents a versatile scaffold bridging medicinal chemistry, agrochemical innovation, and advanced materials. Its nomenclature, though complex, reflects the intricate design principles modern science employs to tackle global challenges—making it a subject of both academic and industrial relevance.